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Compound of Interest

Compound Name:
N,N-Bis(3-

trimethoxysilylpropyl)urea

Cat. No.: B096528 Get Quote

This technical guide provides a comprehensive overview of the safety information for N,N-
Bis(3-trimethoxysilylpropyl)urea, intended for researchers, scientists, and professionals in

drug development. The information is compiled from various Safety Data Sheets (SDS) and

chemical databases.

Chemical Identification
Identifier Value

Chemical Name N,N-Bis(3-trimethoxysilylpropyl)urea

CAS Number 18418-53-6[1][2][3][4][5]

Molecular Formula C13H32N2O7Si2[1][2]

Molecular Weight 384.58 g/mol [1][2]

Synonyms 1,3-bis(3-(trimethoxysilyl)propyl)urea

Hazard Identification
This chemical is classified as hazardous according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

GHS Classification:[6]
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Classification Category Hazard Statement

Skin Irritation 2 H315 - Causes skin irritation

Serious Eye Damage 1
H318 - Causes serious eye

damage

Specific Target Organ Toxicity 3
H335 - May cause respiratory

irritation

GHS Pictograms:

alt text

alt text

alt text

Signal Word: Danger[6]

Other Hazards: Reacts slowly with moisture and water, which may form additional methanol.

The US OSHA PEL (TWA) for methanol is 200 ppm.[6] Oral toxicity may be associated with

methanol, a hydrolysis product, causing symptoms like nausea, vomiting, headache, and visual

effects, including blindness. The onset of these symptoms may be delayed up to 48 hours.[6]

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a doctor if you

feel unwell.[6]

Skin Contact

Wash with plenty of water. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a doctor.

[6]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical

advice/attention.[6]

Note to Physician: This product reacts with water in the acidic contents of the stomach to form

methanol. Evidence of methanol poisoning includes visual disturbances, metabolic acidosis,

and formic acid in the urine. Treatment may involve the therapeutic intravenous administration

of ethanol, treatment of acidosis with sodium bicarbonate, and hemodialysis.[2]

Physical and Chemical Properties
Property Value

Appearance Liquid or solid

Boiling Point >110 °C (>230 °F)[2]

Density 1.10 g/mL[2]

Flash Point >110 °C (>230 °F)[2]

Refractive Index @ 20°C 1.4488[2]

Viscosity @ 25°C 100 - 250 cSt[2]
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Toxicological Information
No specific acute toxicity data is available for N,N-Bis(3-trimethoxysilylpropyl)urea. The

following data is for a component of the commercial product, [3-(Trimethoxysilyl)propyl]urea

(CAS No. 23843-64-3).[6]

Test Species Route Value

LD50 Rat Oral > 5000 mg/kg

LD50 Rat Dermal > 2000 mg/kg

Experimental Protocols and Workflows
Chemical Spill Response Protocol
The following diagram outlines a general workflow for responding to a chemical spill of N,N-
Bis(3-trimethoxysilylpropyl)urea.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b096528?utm_src=pdf-body
https://s3.amazonaws.com/gelest/sds/SIB1835.5_GHS+US_English+US.pdf
https://www.benchchem.com/product/b096528?utm_src=pdf-body
https://www.benchchem.com/product/b096528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Assessment and Preparation

Containment and Cleanup

Post-Cleanup

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Isolate the Spill Area

Assess the Spill Size and Risk

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Gather Spill Kit Materials
(Absorbents, Dikes)

Contain the Spill with Dikes or Absorbents

Absorb the Spilled Material

Collect Contaminated Material into a Labeled Waste Container

Decontaminate the Spill Area

Dispose of Waste According to Regulations

Restock Spill Kit

Complete a Spill Report

Click to download full resolution via product page

Chemical Spill Response Workflow
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Hazard Identification and Response Logic
The following diagram illustrates the logical relationship between hazard identification based on

GHS pictograms and the corresponding safety measures.

Hazard Identification (GHS Pictograms)

Required Safety Response

Corrosion
(Causes serious eye damage)

Wear Protective Gear
(Gloves, Eye/Face Protection)

Indicates need for

Know First-Aid Procedures
(Rinse eyes/skin, Move to fresh air)

Dictates

Irritant
(Causes skin irritation, May cause respiratory irritation)

Indicates need for

Handle with Care
(Avoid breathing vapors, Use in well-ventilated area)

Indicates need forDictates

Click to download full resolution via product page

Hazard Identification and Response

Handling and Storage
Precautions for Safe Handling:

Avoid all eye and skin contact.[6]

Do not breathe vapor and mist.[6]

Use only outdoors or in a well-ventilated area.[6]

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking, and when leaving work.[6]

Wash contaminated clothing before reuse.[6]

Conditions for Safe Storage:

Keep the container tightly closed.[6]
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Store in a well-ventilated place.[6]

Store locked up.[6]

Store away from heat.[6]

Incompatible materials include acids, alcohols, moisture, oxidizing agents, peroxides, and

water.[6]

Exposure Controls and Personal Protection
Engineering Controls:

Use process enclosures, local exhaust ventilation, or other engineering controls to keep

airborne levels below recommended exposure limits.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical splash goggles.

Skin Protection: Wear protective gloves and clothing to prevent skin contact.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced,

NIOSH/MSHA approved respiratory protection should be worn.

Fire-Fighting Measures
Suitable Extinguishing Media:

Water spray, foam, carbon dioxide, dry chemical.[6]

Unsuitable Extinguishing Media:

Do not use straight streams of water.[6]

Hazardous Combustion Products:

Irritating fumes and organic acid vapors may develop when the material is exposed to

elevated temperatures or open flame.[6]
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Fire-Fighting Instructions:

Exercise caution when fighting any chemical fire.[6]

Use water spray to cool exposed surfaces.[6]

Do not enter the fire area without proper protective equipment, including respiratory

protection.[6]

Stability and Reactivity
Reactivity:

Reacts slowly with water and moisture.

Chemical Stability:

Stable under normal conditions.

Incompatible Materials:

Acids, alcohols, moisture, oxidizing agents, peroxides, and water.[6]

Hazardous Decomposition Products:

Organic acid vapors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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